[1-(2,4-Dichlorophenyl)cyclobutyl]methanamine

• IUPAC Name: [1-(2,4-dichlorophenyl)cyclobutyl]methanamine
• InChI: InChI=1S/C11H13Cl2N/c12-8-2-3-9(10(13)6-8)11(7-14)4-1-5-11/h2-3,6H,1,4-5,7,14H2
• InChI Key: LBXMYRJMXLLTAH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CN)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C11H13Cl2N
• Molecular Weight: 230.13 g/mol

Description

“[1-(2,4-Dichlorophenyl)cyclobutyl]methanamine” is a chemical compound with the CAS Number: 1017479-81-0. It has a molecular weight of 230.14. The compound is in liquid form at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is [1-(2,4-dichlorophenyl)cyclobutyl]methanamine. Its InChI Code is 1S/C11H13Cl2N/c12-8-2-3-9(10(13)6-8)11(7-14)4-1-5-11/h2-3,6H,1,4-5,7,14H2.

Physical And Chemical Properties Analysis

“[1-(2,4-Dichlorophenyl)cyclobutyl]methanamine” is a liquid at room temperature. It should be stored at room temperature in a dark place.

Scientific Research Applications

Improved Industrial Synthesis of Antidepressants

A novel industrial synthesis process of sertraline hydrochloride, a highly effective antidepressant, has been developed. An intermediate compound, N-[4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene]-methanamine N-oxide, plays a crucial role in this process. This method offers advantages over previous processes in terms of environmental and safety considerations (Vukics et al., 2002).

Simplified Synthesis of Sertraline

An improved method for creating sertraline imine, an intermediate in the synthesis of the antidepressant Zoloft (sertraline hydrochloride), has been developed. This method utilizes ethanol for the condensation reaction, eliminating the need for hazardous byproducts and solid wastes, thereby making the process cleaner and more efficient (Taber et al., 2004).

Synthesis of Sibutramine

Synthetic routes to N-{1-[1-(4-chlorophenyl)cyclobutyl]-3-methylbutyl}-N,N-dimethylamine (sibutramine) and its metabolites have been described. Key steps include tandem Grignard-reduction reactions, offering insights into the synthesis of this compound used for obesity treatment (Jeffery et al., 1996).

Transfer Hydrogenation Reactions with Ruthenium Complexes

Efficient transfer hydrogenation reactions using quinazoline-based ruthenium(II) complexes have been examined. This includes the synthesis of (4-Phenylquinazolin-2-yl)methanamine, demonstrating high conversion rates and selectivity in these reactions (Karabuğa et al., 2015).

Novel Aryloxyethyl Derivatives as Antidepressants

Research on novel 1-(1-benzoylpiperidin-4-yl)methanamine derivatives has led to the discovery of 'biased agonists' of serotonin 5-HT1A receptors, showing high efficacy in antidepressant activity. This opens up new avenues for antidepressant drug development (Sniecikowska et al., 2019).

Palladium and Platinum Complexes in Anticancer Research

New palladium and platinum complexes based on Schiff base ligands, including R-(phenyl)methanamine, have shown promising anticancer activity against various human cancer cell lines. These complexes demonstrate the potential of these metals in developing effective cancer treatments (Mbugua et al., 2020).

Synthesis of 2-(1-Aminoalkyl)piperidines

The asymmetric synthesis of 2-(1-aminoalkyl) piperidines using (-)-2-cyano-6-phenyloxazolopiperidine has been described. This research contributes to the understanding of synthesis techniques for compounds with broad biological activity (Froelich et al., 1996).

Safety and Hazards

The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it is corrosive and harmful. The hazard statements include H302, H315, H318, and H335, suggesting that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.